2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C13H10N4O3S/c1-6-15-16-13(21-6)14-10(18)7-3-4-8-9(5-7)12(20)17(2)11(8)19/h3-5H,1-2H3,(H,14,16,18)
• InChI Key: IJWDXAJXUUOQAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C
• Molecular Formula: C13H10N4O3S
• Molecular Weight: 302.31 g/mol

Description

2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxamide is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxamide is not fully understood. However, it is believed to exert its biological activity through various mechanisms, including inhibition of enzymes, modulation of cell signaling pathways, and interaction with DNA.
Biochemical and Physiological Effects:
Studies have shown that 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxamide has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. However, further research is needed to fully understand the extent of its effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxamide in lab experiments is its relatively simple synthesis method. Additionally, it has shown promising results in various studies, indicating its potential for further research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxamide. One direction is to further investigate its mechanism of action to better understand its biological activity. Another direction is to explore its potential use as a pesticide in agriculture. Additionally, research could focus on optimizing its use in cancer treatment or developing it as a fluorescent probe for material science applications.

Scientific Research Applications

2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, it has been investigated for its anticancer, antimicrobial, and anti-inflammatory activities. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been explored for its ability to act as a fluorescent probe.